Cas no 1005298-68-9 (1-[(2-chlorophenyl)methyl]-3-(2-methyl-2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one)

• Product Name: 1-[(2-chlorophenyl)methyl]-3-(2-methyl-2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one
• CAS No: 1005298-68-9
• MF: C₂₂H₁₉ClN₂O₂
• MW: 378.851464509964
• CID: 5470937
• Update Time: 2025-10-29

1-[(2-chlorophenyl)methyl]-3-(2-methyl-2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chlorophenyl)methyl]-3-(2-methyl-2,3-dihydroindole-1-carbonyl)pyridin-2-one
• 1-[(2-chlorophenyl)methyl]-3-(2-methyl-2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C22H19ClN2O2/c1-15-13-16-7-3-5-11-20(16)25(15)22(27)18-9-6-12-24(21(18)26)14-17-8-2-4-10-19(17)23/h2-12,15H,13-14H2,1H3
• InChI Key： OCMZMVZIICMZQF-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2Cl)C=CC=C1C(N1C2=C(C=CC=C2)CC1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-[(2-chlorophenyl)methyl]-3-(2-methyl-2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one

Introduction to Compound CAS No. 1005298-68-9: 1-[(2-Chlorophenyl)methyl]-3-(2-methyl-2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one

1-[(2-Chlorophenyl)methyl]-3-(2-methyl-2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one, identified by the CAS number 1005298-68-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridinones and is characterized by its unique structural features, which include a 2-chlorophenyl moiety, a 2-methyl-2,3-dihydroindole carbonyl group, and a dihydropyridinone scaffold. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 1-[(2-Chlorophenyl)methyl]-3-(2-methyl-2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, making it more accessible for further research and development. The use of transition-metal catalysis and green chemistry principles has been particularly noteworthy in optimizing the synthetic routes.

In terms of its biological activity, 1-[(2-Chlorophenyl)methyl]-3-(2-methyl-2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one has shown promising results in various in vitro and in vivo studies. Research has demonstrated its potential as an inhibitor of specific enzymes and signaling pathways involved in disease processes. For instance, studies have highlighted its ability to modulate the activity of kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. This makes it a potential candidate for the treatment of cancers and other proliferative disorders.

Furthermore, the compound has been evaluated for its anti-inflammatory properties. Inflammatory diseases are characterized by excessive production of pro-inflammatory cytokines and mediators. Preclinical studies have shown that 1-[(2-Chlorophenyl)methyl]-3-(2-methyl-2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one can effectively reduce the levels of these inflammatory markers, suggesting its potential use in treating conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-[(2-Chlorophenyl)methyl]-3-(2-methyl-2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one have also been extensively studied. Its oral bioavailability and metabolic stability are crucial factors that influence its therapeutic efficacy. Recent findings indicate that the compound exhibits favorable pharmacokinetic profiles, with good absorption and distribution characteristics. Additionally, it has shown low toxicity in animal models, which is a positive indicator for its safety profile.

Clinical trials are currently underway to further evaluate the safety and efficacy of 1-[(2-Chlorophenyl)methyl]-3-(2-methyl-2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one. Early-phase trials have focused on assessing its tolerability and dose-ranging effects in human subjects. Preliminary results are encouraging, with no significant adverse events reported at therapeutic doses. These findings pave the way for more advanced clinical trials to explore its potential as a novel therapeutic agent.

In conclusion, 1-[(2-Chlorophenyl)methyl]-3-(2-methyl-2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one, identified by CAS number 1005298-68-9, is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant promise for advancing medical treatments in various disease areas.